Cas no 19295-57-9 (3-hydroxy-2,2-dimethyl-propanenitrile)

• Product Name: 3-hydroxy-2,2-dimethyl-propanenitrile
• CAS No: 19295-57-9
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD12028479
• CID: 1027589
• PubChem ID: 13531383
• Update Time: 2025-08-04

3-hydroxy-2,2-dimethyl-propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2,2-dimethylpropanenitrile
• 2,2-dimethyl-3-hydroxypropionnitrile
• 2.2-Dimethyl-propanol-(3)-nitril-(1)
• 2-cyano-2-methylpropanol
• 3-hydroxy-2,2-dimethyl-propionitrile
• AGN-PC-00MXTE
• ALBB-010180
• ANW-72981
• CTK8A1339
• hydroxypivalonitrile
• SBB050266
• STK506274
• propanenitrile, 3-hydroxy-2,2-dimethyl-
• 3-hydroxy-2,2-dimethyl-propanenitrile

• MDL： MFCD12028479
• Inchi： 1S/C5H9NO/c1-5(2,3-6)4-7/h7H,4H2,1-2H3
• InChI Key： WWXFHHXOVMQARV-UHFFFAOYSA-N
• SMILES： OCC(C#N)(C)C

Computed Properties

• Exact Mass: 99.06847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 44.02

3-hydroxy-2,2-dimethyl-propanenitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-hydroxy-2,2-dimethyl-propanenitrile

Introduction to 3-Hydroxy-2,2-Dimethyl-Propanenitrile (CAS No. 19295-57-9)

3-Hydroxy-2,2-dimethyl-propanenitrile, also known by its CAS number 19295-57-9, is a versatile organic compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmaceuticals. This compound is characterized by its unique structure, which includes a hydroxyl group and two methyl groups attached to the central carbon atom, along with a nitrile functional group. The combination of these functional groups endows 3-hydroxy-2,2-dimethyl-propanenitrile with distinct chemical properties that make it valuable in various research and industrial settings.

The chemical structure of 3-hydroxy-2,2-dimethyl-propanenitrile can be represented as CH₃C(CH₃)₂CN(OH). The presence of the hydroxyl group (OH) and the nitrile group (CN) imparts polarity and reactivity to the molecule, making it suitable for a variety of synthetic transformations. The two methyl groups (CH₃) provide steric hindrance and stability, which can influence the compound's behavior in different chemical reactions.

In recent years, there has been significant interest in the use of 3-hydroxy-2,2-dimethyl-propanenitrile as a building block for the synthesis of more complex molecules. One notable application is in the development of pharmaceuticals. The nitrile group can be readily converted into other functional groups such as amides or carboxylic acids through various chemical reactions. This versatility makes 3-hydroxy-2,2-dimethyl-propanenitrile an attractive starting material for the synthesis of drug candidates.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-hydroxy-2,2-dimethyl-propanenitrile in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. This finding underscores the potential of 3-hydroxy-2,2-dimethyl-propanenitrile as a key intermediate in the development of new therapeutic agents.

Beyond pharmaceutical applications, 3-hydroxy-2,2-dimethyl-propanenitrile has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers with tailored properties. For example, researchers at a leading materials science institute have developed a series of polymeric materials using 3-hydroxy-2,2-dimethyl-propanenitrile as a monomer. These polymers exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

In addition to its synthetic utility, 3-hydroxy-2,2-dimethyl-propanenitrile has been studied for its potential biological activities. A recent study published in Bioorganic & Medicinal Chemistry Letters investigated the antimicrobial properties of this compound and its derivatives. The results showed that certain derivatives exhibited significant activity against a range of bacterial strains, including those resistant to conventional antibiotics. This finding suggests that 3-hydroxy-2,2-dimethyl-propanenitrile could serve as a lead compound for the development of new antimicrobial agents.

The environmental impact of chemicals is an important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 3-hydroxy-2,2-dimethyl-propanenitrile have shown that it is relatively stable under environmental conditions but can be biodegraded by certain microorganisms. This information is crucial for assessing the environmental safety of products containing this compound.

In conclusion, 3-hydroxy-2,2-dimethyl-propanenitrile (CAS No. 19295-57-9) is a multifaceted organic compound with a wide range of applications in chemistry, biochemistry, and pharmaceuticals. Its unique chemical structure and versatile reactivity make it an invaluable building block for synthetic chemistry and a promising candidate for the development of new materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.